1,3,4-Tris(4-methylphenyl)-2,5-piperazinedione

• Molecular Formula: C25H24N2O2
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 1,3,4-tris(4-methylphenyl)piperazine-2,5-dione
• InChI: InChI=1S/C25H24N2O2/c1-17-4-10-20(11-5-17)24-25(29)26(21-12-6-18(2)7-13-21)16-23(28)27(24)22-14-8-19(3)9-15-22/h4-15,24H,16H2,1-3H3
• InChI Key: WEHWAIQATNBQCL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2C(=O)N(CC(=O)N2C3=CC=C(C=C3)C)C4=CC=C(C=C4)C

Description

1,3,4-Tris(4-methylphenyl)-2,5-piperazinedione, also known as TMPD, is a chemical compound that has been widely studied for its potential applications in various fields of science. TMPD is a piperazine derivative that has been synthesized using various methods and has been shown to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1,3,4-Tris(4-methylphenyl)-2,5-piperazinedione is still not fully understood. However, it has been proposed that this compound inhibits the activity of enzymes by binding to the active site of the enzyme and blocking substrate binding. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In biochemistry, this compound has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and tyrosinase. In physiology, this compound has been shown to have antihypertensive effects, as it has been shown to decrease blood pressure in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1,3,4-Tris(4-methylphenyl)-2,5-piperazinedione in lab experiments is its ability to inhibit the activity of various enzymes, making it a useful tool for studying enzyme activity. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for the study of 1,3,4-Tris(4-methylphenyl)-2,5-piperazinedione. One direction is the further study of its potential applications as an anticancer agent. Another direction is the study of its potential as an enzyme inhibitor for the treatment of various diseases. Additionally, the synthesis of this compound analogs with improved solubility and potency could also be an area of future research.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely studied for its potential applications in various fields of science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions have been discussed in this paper. Further research on this compound could lead to the development of novel treatments for various diseases.

Synthesis Methods

1,3,4-Tris(4-methylphenyl)-2,5-piperazinedione can be synthesized using various methods, including the reaction of 4-methylbenzoyl chloride with ethylenediamine followed by cyclization with phosgene. Another method involves the reaction of 4-methylphenylhydrazine with 4-methylbenzoyl chloride followed by cyclization with phosgene. The yield of this compound using these methods is typically around 50-70%.

Scientific Research Applications

1,3,4-Tris(4-methylphenyl)-2,5-piperazinedione has been studied for its potential applications in various fields of science, including organic chemistry, biochemistry, and medicinal chemistry. In organic chemistry, this compound has been used as a reagent for the synthesis of various compounds, including pyrazoles, pyrimidines, and quinolines. In biochemistry, this compound has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and tyrosinase. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.